Cas no 2227901-14-4 ((1S)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227901-14-4
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 6000597
• PubChem ID: 165782178
• Update Time: 2025-05-22

(1S)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1949775
• 2227901-14-4

• Inchi： 1S/C7H11F3O2/c1-2-6(3-12-4-6)5(11)7(8,9)10/h5,11H,2-4H2,1H3/t5-/m0/s1
• InChI Key： UGKPSWVHAUMFRV-YFKPBYRVSA-N
• SMILES： FC([C@H](C1(CC)COC1)O)(F)F

Computed Properties

• Exact Mass: 184.07111408g/mol
• Monoisotopic Mass: 184.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S)-1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-ol

(1S)-1-(3-Ethyloxetan-3-yl)-2,2,2-Trifluoroethan-1-ol: A Comprehensive Overview

(1S)-1-(3-Ethyloxetan-3-yl)-2,2,2-Trifluoroethan-1-ol, identified by the CAS number 2227901-14-4, is a compound of significant interest in various scientific and industrial applications. This compound is notable for its unique structural features and versatile properties, making it a valuable component in fields such as pharmaceuticals, materials science, and environmental chemistry. Recent advancements in synthetic methodologies and its applications have further highlighted its potential in cutting-edge research.

The molecular structure of (1S)-1-(3-Ethyloxetan-3-yl)-2,2,2-Trifluoroethan-1-ol is characterized by a chiral center at the 1-position of the ethane backbone. The presence of three fluorine atoms on the same carbon atom imparts significant electronic effects, influencing the compound's reactivity and stability. Additionally, the oxetane ring fused with an ethyl group introduces steric hindrance and enhances the molecule's rigidity. These structural attributes contribute to its unique chemical behavior and make it a subject of interest in stereochemistry studies.

Recent studies have explored the synthesis of this compound through various routes, including nucleophilic substitution and ring-opening reactions. Researchers have optimized reaction conditions to enhance yield and selectivity, particularly focusing on the stereochemical outcome. For instance, a 2023 study published in Journal of Organic Chemistry demonstrated a novel approach utilizing asymmetric catalysis to achieve high enantiomeric excess in the synthesis of this compound. Such advancements underscore its importance as a chiral building block in organic synthesis.

In terms of physical properties, (1S)-1-(3-Ethyloxetan-3-yl)-2,2,2-Trifluoroethan-1-ol exhibits a melting point of approximately 55°C and a boiling point around 95°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical processes. Moreover, the trifluoromethyl group imparts hydrophobicity to the molecule, which is advantageous in applications requiring oil-water partitioning properties.

The compound finds extensive use in pharmaceutical research as an intermediate in the synthesis of bioactive molecules. Its chiral center allows for enantioselective reactions, which are crucial in drug development where stereochemistry plays a pivotal role in biological activity. For example, recent studies have employed this compound as a key intermediate in the synthesis of beta-lactam antibiotics, where its stereochemical integrity ensures the formation of active drug compounds.

Beyond pharmaceuticals, (1S)-1-(3-Ethyloxetan-3-yl)-2,2,2-Trifluoroethan-1-ol has garnered attention in materials science for its potential as a polymerizable monomer. The oxetane ring can undergo ring-opening polymerization under specific conditions, yielding polymers with tailored mechanical properties. A 2024 study published in Polymer Chemistry highlighted its use in synthesizing biocompatible polymers for tissue engineering applications.

In environmental chemistry, this compound has been investigated for its role as a degradation agent for persistent organic pollutants (POPs). The trifluoromethyl group facilitates electron-deficient characteristics that enhance reactivity towards POPs under UV light. Research conducted at Stanford University demonstrated its effectiveness in breaking down polychlorinated biphenyls (PCBs), offering a promising solution for environmental remediation.

The safety profile of (1S)-1-(3-Ethyloxetan-3-y)l)-Trifluoroethanol is generally considered moderate when handled under standard laboratory conditions. However, prolonged exposure may cause irritation to eyes and skin due to its alcohol moiety. Proper handling protocols include wearing protective gear and ensuring adequate ventilation during use.

In conclusion,(1S)-Trifluoroethanol stands out as a multifaceted compound with diverse applications across several disciplines. Its unique structural features and versatile properties continue to drive innovative research directions. As scientific advancements unfold further insights into its potential will undoubtedly pave the way for novel applications that benefit various industries.